
Compound of Interest

Compound Name: PNB-001

Cat. No.: B8263531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical pharmacology of PNB-001 (also known as GPP-Balacovin), a novel small molecu

Executive Summary
PNB-001 is a potent and selective antagonist of the Cholecystokinin B (CCK-B/CCK2) receptor. Its mechanism of action centers on the modulation of

Mechanism of Action: CCK2 Receptor Antagonism
PNB-001 is an isoform-selective antagonist that demonstrates high binding affinity for the CCK2 receptor[1][2]. The CCK/gastrin family of peptides an

digraph "PNB-001_Mechanism_of_Action" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="PNB-001 Mechanism of Action", splines=ortho, rank

  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"];

  edge [fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normal];

// Nodes

Gastrin [label="Gastrin", fillcolor="#FBBC05"];

CCK2R [label="CCK2 Receptor", fillcolor="#F1F3F4"];

PNB001 [label="PNB-001", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Histamine [label="Histamine Release", fillcolor="#FBBC05"];

GastricAcid [label="Gastric Acid Secretion", fillcolor="#FBBC05"];

CellProlif [label="Cell Proliferation &\nMaturation", fillcolor="#FBBC05"];

// Edges

Gastrin -> CCK2R [label="Binds to"];

PNB001 -> CCK2R [label="Antagonizes", arrowhead=tee];

CCK2R -> Histamine [label="Activates"];

Histamine -> GastricAcid [label="Stimulates"];

CCK2R -> CellProlif [label="Promotes"];

// Rank alignment

{rank=same; Gastrin; PNB001;}

{rank=same; CCK2R;}

{rank=same; Histamine; CellProlif;}

{rank=same; GastricAcid;}

}

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8263531?utm_src=pdf-body
https://www.benchchem.com/product/b8263531?utm_src=pdf-body
https://www.benchchem.com/product/b8263531?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1882002/
https://pnbvesper.com/research-molecules/pnb-001/
https://www.benchchem.com/product/b8263531?utm_src=pdf-body
https://www.benchchem.com/product/b8263531?utm_src=pdf-body
https://www.benchchem.com/product/b8263531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pain Models

PNB-001 has demonstrated significant analgesic effects in various preclinical pain models.

In a rat model of formalin-induced pain, which has both a neurogenic (Phase I) and an inflammatory (Phase II) 

Species Model

Rat Formalin Test

Rat Formalin Test

Table 3: Efficacy of PNB-001 in the Formalin-Induced Pain Model.

In the tail-flick assay in mice, a measure of spinal nociceptive reflexes, PNB-001 demonstrated analgesic effe

Species Model

Mouse Tail-Flick Assay

Mouse Tail-Flick Assay

Table 4: Efficacy of PNB-001 in the Tail-Flick Assay.

Pharmacokinetics and Metabolism

Pharmacokinetic studies of PNB-001 have been conducted in rats, dogs, and humans.
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Species Dose

Rat 20 mg/kg

Human 25-1500 mg

Human 50, 100, 200 mg

Table 5: Pharmacokinetic Parameters of PNB-001.

Note: Detailed Cmax and AUC values for human studies are available in clinical trial publications.

In vitro ADME studies revealed that PNB-001 has high plasma protein binding (97% in rat and human plasma) and 

Safety Pharmacology and Toxicology

PNB-001 has demonstrated a favorable safety profile in preclinical studies.

Study Spec

Acute Toxicity Rat, 

7-day Dose Range Finding Rat, 

28-day Toxicology Rat, 

Safety Pharmacology -

hERG Channel Assay -

CYP450 Inhibition In vi

Table 6: Summary of Preclinical Safety Studies.

Experimental Protocols

Indomethacin-Induced IBD in Rats
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Animals: Male Wistar rats.

Induction: IBD is induced by subcutaneous injection of indomethacin (e.g., 7.5 mg/kg) on two consecutive day

Treatment: PNB-001 (5 and 20 mg/kg) or vehicle is administered orally for a specified period following indom

Assessment: Animals are monitored for clinical signs of IBD (body weight loss, stool consistency). At the en

Formalin-Induced Pain in Rats

Animals: Male Sprague-Dawley rats.

Procedure: A dilute solution of formalin (e.g., 5%) is injected subcutaneously into the plantar surface of t

Treatment: PNB-001 or vehicle is administered (p.o. or i.p.) at a predetermined time before the formalin inj
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Assessment: The amount of time the animal spends licking, biting, or shaking the injected paw is recorded. O

Tail-Flick Test in Mice

Animals: Male Swiss albino mice.

Apparatus: A tail-flick apparatus that applies a radiant heat source to the tail.

Procedure: The mouse is gently restrained, and its tail is positioned over the heat source. The latency to f

Treatment: PNB-001 (0.5 mg/kg) or vehicle is administered at a specified time before the test. Tramadol (40 

Assessment: The latency to tail flick is measured as an index of the pain threshold. An increase in latency 

```dot

digraph "In_Vivo_Experiment_Logic" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="Logical Flow of In Vivo Efficacy Studies", spline

  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"];

  edge [fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normal];

// Nodes

Hypothesis [label="Hypothesis:\nPNB-001 has anti-inflammatory\nand analgesic properties", fillcolor="#F1F3F4"

ModelSelection [label="Selection of Relevant\nIn Vivo Models", fillcolor="#F1F3F4"];

IBD_Model [label="Inflammatory Bowel Disease Model\n(Indomethacin-induced)", fillcolor="#FBBC05"];
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Pain_Model [label="Pain Models", fillcolor="#FBBC05"];

Formalin_Test [label="Formalin Test", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Tail_Flick [label="Tail-Flick Test", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Dosing [label="Dose-Response Studies", fillcolor="#34A853", fontcolor="#FFFFFF"];

Efficacy [label="Efficacy Assessment", fillcolor="#34A853", fontcolor="#FFFFFF"];

Conclusion [label="Conclusion:\nPNB-001 demonstrates efficacy\nin preclinical models", fillcolor="#F1F3F4"];

// Edges

Hypothesis -> ModelSelection;

ModelSelection -> IBD_Model;

ModelSelection -> Pain_Model;

Pain_Model -> Formalin_Test;

Pain_Model -> Tail_Flick;

IBD_Model -> Dosing;

Formalin_Test -> Dosing;

Tail_Flick -> Dosing;

Dosing -> Efficacy;

Efficacy -> Conclusion;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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